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Compound of Interest

Compound Name: p-Anisic acid-d4

Cat. No.: B1381467

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety information for p-Anisic acid-
d4 (4-Methoxybenzoic acid-d4). It is intended to furnish researchers, scientists, and drug
development professionals with the critical data and procedural guidance necessary for its safe
handling, storage, and disposal.

Introduction: p-Anisic acid-d4 is the deuterated analogue of p-Anisic acid, a naturally
occurring compound found in anise.[1][2][3] In research and drug development, deuterated
compounds like p-Anisic acid-d4 are valuable as internal standards for quantitative analysis or
as tracers to study metabolic pathways.[1] While comprehensive safety data for the deuterated
form is not extensively documented, the safety profile is considered analogous to that of the
parent compound, p-Anisic acid (CAS No. 100-09-4), due to the negligible toxicological
difference between hydrogen and deuterium isotopes. Therefore, the data presented herein is
based on the Safety Data Sheet (SDS) information for non-deuterated p-Anisic acid.

Physical and Chemical Properties

p-Anisic acid is a white to light cream crystalline solid.[4] It is characterized as being stable
under normal storage conditions. Key quantitative physical and chemical properties are
summarized below.
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Property Value Source(s)
Molecular Formula CsH4D4Os
Molecular Weight 156.17 g/mol

White to off-white/light cream
Appearance )

crystalline powder

Odorless to slight
Odor -

characteristic odor
Melting Point 181 - 186 °C (357.8 - 366.8 °F)
Boiling Point 275 - 280 °C (527 - 536 °F)
Flash Point 185 °C (365 °F)

Autoignition Temperature

250 °C (482 °F)

Density

1.385 g/cm3

Solubility in Water

Slightly soluble; 0.3 g/L at
20°C

Solubility in Solvents

Highly soluble in alcohols;
soluble in ether, chloroform,

and ethyl acetate.

pH

3-4 (saturated solution)

Hazard Identification and Classification

p-Anisic acid is classified as harmful if swallowed and as an irritant to the skin, eyes, and

respiratory tract. Dust generated from the powder may form explosive mixtures in the air.
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Hazard .
. Code Description Source(s)
Classification

) GHSO07 (Exclamation
GHS Pictogram

Mark)
Signal Word Warning
Acute Toxicity, Oral H302 (Category 4) Harmful if swallowed.
Skin Irritation H315 (Category 2) Causes skin irritation.
o Causes serious eye
Eye Irritation H319 (Category 2) S
irritation.
Specific Target Organ May cause respirator
P o 9 g H335 (Category 3) o Y ) P Y
Toxicity irritation.
Health: 2,
HMIS Rating Flammability: 1,
Physical: 0

Health: 2, Fire: 1,

NFPA Ratin
g Reactivity: 0

Toxicological Information

The toxicological properties of p-Anisic acid have not been fully investigated. The primary
health effects are related to its irritant properties and acute oral toxicity.
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Effect Description Source(s)

May be harmful if inhaled;
Inhalation causes respiratory tract
irritation.

May be harmful if absorbed

Skin Contact through the skin; causes skin
irritation.
Eye Contact Causes serious eye irritation.

Harmful if swallowed.
) Swallowing a small quantity
Ingestion ) i
can result in a serious health

hazard.

No component of this product
) o is identified as a probable,
Carcinogenicity ) ]
possible, or confirmed human

carcinogen by IARC.

Mutagenicity No information available.

] o Not classified as a
Reproductive Toxicity ] )
reproductive toxicant.

Experimental Safety Protocols

Adherence to strict safety protocols is mandatory when handling p-Anisic acid-d4. The
following sections detail the standard operating procedures for various scenarios based on
established safety data.

Protocol for First Aid Response

Immediate and appropriate first aid is critical in the event of an exposure.

» General Advice: In all cases of exposure, consult a physician and provide them with this
safety data sheet.
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 Inhalation Exposure:

o Immediately move the affected person to fresh air.

o If breathing is difficult, administer oxygen.

o If symptoms such as respiratory irritation persist, seek medical attention.
e Skin Contact:

o Remove all contaminated clothing.

o Wash the affected skin area thoroughly with soap and plenty of water.

o If skin irritation occurs or persists, seek medical advice.
e Eye Contact:

o Immediately hold eyelids open and rinse cautiously and thoroughly with plenty of water for
at least 15 minutes.

o Remove contact lenses if present and easy to do so, and continue rinsing.
o Seek immediate medical attention.
 Ingestion:
o Rinse the mouth thoroughly with water.
o Do NOT induce vomiting.

o Call a poison center or doctor if you feel unwell and seek immediate medical attention.

Protocol for Accidental Release (Spill) Containment and
Cleanup

Proper containment and cleanup are essential to prevent environmental contamination and
personnel exposure.
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e Personnel Precautions: Evacuate unnecessary personnel from the area. Ensure adequate
ventilation. Wear appropriate personal protective equipment (PPE) as described in Section
6.0, including respiratory protection, chemical-resistant gloves, and safety goggles. Avoid
breathing dust and prevent contact with skin and eyes.

o Containment: Prevent the material from entering drains, sewers, or waterways.

o Cleanup:
1. Carefully sweep or shovel the spilled material. Avoid actions that generate dust.
2. Place the collected material into a suitable, sealed, and labeled container for disposal.
3. Flush the spill area with water after material pickup is complete.

Handling, Storage, and Disposal
Safe Handling Workflow

The following diagram outlines the standard workflow for handling p-Anisic acid-d4 in a

laboratory setting.
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Preparation & Handling

Receive & Inspect
Chemical Container

l

Store in Designated Area
(Cool, Dry, Ventilated)

l

Review SDS & Plan Experiment

l

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Work in Ventilated Area
(Fume Hood)

y

Weigh & Handle Solid
(Avoid Dust Generation)

'

Clean Work Area
& Equipment

Waste &vDisposaI

Segregate Waste
(Solid Chemical Waste)

:

Label Waste Container
Clearly

l

Dispose via Licensed
Professional Service

Click to download full resolution via product page

Caption: Standard workflow for the safe handling and disposal of p-Anisic acid-d4.
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Storage and Disposal Recommendations

o Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed to
prevent moisture contact. Store away from strong oxidizing agents and strong bases.

» Disposal: Dispose of unused material and its container in accordance with all applicable
local, state, and federal regulations. It is recommended to contact a licensed professional
waste disposal service.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are crucial for minimizing
exposure risk.
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Control Measure Specification Source(s)

Ensure adequate ventilation.
Use local exhaust ventilation
) ) where dust is generated.
Engineering Controls
Safety showers and eyewash
stations should be close to the

workstation.

Use chemical safety goggles
) or safety glasses with side-
Eye/Face Protection ) )
shields conforming to EN166

or NIOSH standards.

Wear suitable chemical-
] resistant gloves (e.g., Nitrile,
Hand Protection
Neoprene, Butyl rubber).

Inspect gloves before use.

Wear protective work clothing
Skin/Body Protection or a complete suit protecting

against chemicals.

If ventilation is insufficient or
) ) dust is generated, use a
Respiratory Protection
NIOSH-approved dust

respirator.

Wash hands thoroughly after
handling. Do not eat, drink, or
) smoke in work areas. Handle
Hygiene Measures ) ]
in accordance with good
industrial hygiene and safety

practice.

First Aid Decision Pathway

The following diagram illustrates the logical decision-making process for administering first aid
upon exposure.
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Exposure Type & Immediate Action

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Remove Contaminated Clothing Rinse with Water for 15 min Rinse Mouth

Wash with Soap & Water

\

Medica&Follow-up

Move to Fresh Air Remove Contact Lenses Do NOT Induce Vomiting

Symptoms Persist? Always Always

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safety of p-
Anisic Acid-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1381467#p-anisic-acid-d4-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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